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Introduction

Nicotinamide phosphoribosyltransferase (NAMPT) is a rate-limiting enzyme in the salvage
pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis.[1] This pathway is crucial
for maintaining cellular energy homeostasis, DNA repair, and a multitude of signaling
processes. The decline of NAD+ levels is associated with aging and various pathologies,
including neurodegenerative diseases.[2] Consequently, the activation of NAMPT to boost
NAD+ levels has emerged as a promising therapeutic strategy.[3] "NAMPT activator-6"
represents a novel class of small molecules designed to allosterically activate NAMPT, thereby
enhancing NAD+ production.

These application notes provide detailed protocols for preclinical studies in animal models to
evaluate the pharmacokinetics, pharmacodynamics, and efficacy of NAMPT activator-6. The
protocols are designed to be a comprehensive resource for researchers in academic and
industrial settings.

Mechanism of Action: The NAMPT Salvage Pathway

NAMPT catalyzes the conversion of nicotinamide (NAM) and 5-phosphoribosyl-1-
pyrophosphate (PRPP) to nicotinamide mononucleotide (NMN), which is then converted to
NAD+ by nicotinamide mononucleotide adenylyltransferases (NMNATS).[4] NAMPT activators,
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such as NAMPT activator-6, are thought to bind to an allosteric site on the NAMPT enzyme,
inducing a conformational change that enhances its catalytic activity.[5][6] This leads to

increased NMN and subsequently NAD+ levels within the cell, promoting cellular health and
resilience.
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Pharmacokinetic Study Workflow
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CIPN Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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